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Compound of Interest

Compound Name: JNJ-20788560

Cat. No.: B15616582 Get Quote

This document provides crucial safety, handling, and disposal information for the potent and

selective delta opioid receptor (DOR) agonist, JNJ-20788560. The following procedures are

based on established best practices for the management of hazardous pharmaceutical

compounds in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure personal safety and environmental

protection.

Hazard and Safety Data Summary
JNJ-20788560 is a potent opioid drug selective for the delta opioid receptor.[1][2] While a

specific Safety Data Sheet (SDS) for JNJ-20788560 is not publicly available, related

compounds such as Epoprostenol Sodium Salt are classified as harmful if swallowed, in

contact with skin, or inhaled.[3][4][5] Therefore, JNJ-20788560 should be handled with a high

degree of caution as a potentially hazardous substance.

Personal Protective Equipment (PPE) Requirements:
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PPE Item Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory
Required if handling powder outside of a fume

hood to avoid dust inhalation

Experimental Protocols: Safe Handling and Spill
Cleanup
Handling:

All handling of JNJ-20788560 in solid form should be conducted in a certified chemical fume

hood to prevent inhalation of dust.

Avoid direct contact with skin and eyes.

Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate after use.

Spill Cleanup:

Evacuate and Secure: Immediately alert others in the area and restrict access to the spill.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Absorb: For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand). For

solid spills, gently cover with a damp paper towel to avoid raising dust.

Collect: Carefully scoop the absorbed material or covered powder into a clearly labeled,

sealable hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water. All cleaning materials must be disposed of as hazardous waste.
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Proper Disposal Procedures for JNJ-20788560
Disposal of JNJ-20788560 and its contaminated waste must be carried out in accordance with

all applicable national, federal, state, and local regulations.[6] Improper disposal can pose a

significant risk to the environment.

Step-by-Step Disposal Protocol:

Segregation: Do not mix JNJ-20788560 waste with other waste streams. It should be

collected in a dedicated, clearly labeled hazardous waste container.

Containerization: Use a robust, leak-proof container that is compatible with the chemical. The

container must be kept closed except when adding waste.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "JNJ-20788560," and any other identifiers required by your institution's Environmental

Health and Safety (EHS) department.

Storage: Store the waste container in a designated, secure area, away from incompatible

materials.

Disposal: Arrange for pickup and disposal through a licensed hazardous waste disposal

company. Contact your institution's EHS department to schedule a pickup. Do not dispose of

JNJ-20788560 down the drain or in regular trash.

Disposal of Empty Containers:

Thoroughly rinse empty containers with a suitable solvent (e.g., ethanol).

The first rinseate must be collected and disposed of as hazardous chemical waste.

After thorough rinsing and air drying, deface the label and dispose of the container according

to your institution's guidelines for non-hazardous lab glass or plastic.

Signaling Pathway and Workflow Visualization
The following diagrams illustrate the general mechanism of action for a delta opioid receptor

agonist like JNJ-20788560 and a logical workflow for its proper disposal.
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General Signaling Pathway of a Delta Opioid Receptor Agonist
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JNJ-20788560 Disposal Workflow

Start: JNJ-20788560
Waste Generated

Segregate Waste in
Designated Container

Improper Disposal:
(Drain/Trash)

Label Container:
'Hazardous Waste, JNJ-20788560'

Store in Secure
Designated Area

Contact Institutional
EHS for Pickup

Licensed Hazardous
Waste Disposal

STOP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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